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Compound of Interest

Compound Name: 3-lodo-4-methoxypyridine

Cat. No.: B1298235

An In-depth Technical Guide to 3-lodo-4-methoxypyridine

This technical guide provides comprehensive information on 3-lodo-4-methoxypyridine,
catering to researchers, scientists, and professionals in drug development. The document
covers its chemical identity, physical and chemical properties, detailed synthesis protocols, and
safety information.

Chemical Identity and Structure

3-lodo-4-methoxypyridine is a halogenated heterocyclic compound. Its core structure
consists of a pyridine ring substituted with an iodo group at position 3 and a methoxy group at
position 4.

Chemical Structure:

Identifier Summary
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Identifier Value

CAS Number 89640-55-1[1][2][3][4][5][6][7]

Molecular Formula CeHeINO[1][3][6][7]

Molecular Weight 235.02 g/mol [1][5][71[8]

IUPAC Name 3-iodo-4-methoxypyridine[3]

SMILES COC1=C(C=NC=C1)I[3][5][7]

inChi InChI=1S/C6H6INO/c1-9-6-2-3-8-4-5(6)7/h2-
4H,1H3[3][8]

InChiKey WZAPSURIRLYQEJ-UHFFFAOY SA-N[3][8]

Physicochemical and Safety Data

A summary of the available physicochemical and safety data for 3-lodo-4-methoxypyridine is
presented below. For comparison, data for the common starting material, 4-methoxypyridine, is
also included.

Table 1: Physicochemical Properties

4-Methoxypyridine

Property 3-lodo-4-methoxypyridine (Starting Material)

Form Solid[8] Liquid[9]

Purity 98% (GC)[6] 97% - 99%[9]

Melting Point Not specified 4 °C[9]

Boiling Point Not specified 108-111 °C / 65 mmHg[9]

Density Not specified 1.075 g/mL at 25 °C[9]

Storage Keep in dark place, inert Keep in dark place, Sealed in
atmosphere, 2-8°CJ[5] dry, Room Temperature[9]

Table 2: Safety Information
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Hazard Information

3-lodo-4-methoxypyridine

GHS Pictogram

GHSO07 (Exclamation mark)[8]

Signal Word

Warning|[8]

Hazard Statement

H302 (Harmful if swallowed)[8]

Hazard Class

Acute Toxicity 4 (Oral)[8]

Storage Class

11 (Combustible Solids)[8]

WGK

WGK 3[8]

Experimental Protocols

The synthesis of 3-lodo-4-methoxypyridine can be achieved through the directed metallation

of 4-methoxypyridine followed by iodination. The following protocol is a detailed methodology

for this synthesis.[1]

Protocol: Synthesis of 3-lodo-4-methoxypyridine from 4-Methoxypyridine

Materials:

4-Methoxypyridine (1.0 mmol)

e 2,2,6,6-tetramethylpiperidine (1.5 mmol, 0.25 mL)

e n-Butyllithium (n-BuLi), ~1.6 M in hexanes (1.5 mmol + 1.5 mmol)

e ZnCl2-TMEDA complex (0.50 mmol, 0.13 g)
 lodine (I2), (1.5 mmol, 0.38 g)
e Tetrahydrofuran (THF), anhydrous

o Ethyl acetate (AcOEY)

o Saturated aqueous sodium thiosulfate (Na2S20s3) solution
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e Anhydrous magnesium sulfate (MgSQa)

« Silica gel for column chromatography

Procedure:

o Preparation of the Reagent Mixture:

[e]

To a stirred solution of 2,2,6,6-tetramethylpiperidine (1.5 mmol) in THF (2-3 mL) at 0 °C,
sequentially add n-butyllithium (~1.6 M in hexanes, 1.5 mmol).

[e]

After 5 minutes, add another portion of n-butyllithium (~1.6 M in hexanes, 1.5 mmol).

o

Add the ZnCl2-TMEDA complex (0.50 mmol) to the mixture.

[¢]

Continue stirring the reaction mixture at 0 °C for 15 minutes.
o Reaction with 4-Methoxypyridine:

o Add 4-methoxypyridine (1.0 mmol) to the reaction mixture at a temperature between 0-10
°C.

o Allow the reaction to stir for 2 hours at room temperature.
 lodination:
o Prepare a solution of iodine (1.5 mmol) in THF (4 mL).
o Add the iodine solution to the reaction mixture.
o Stir the mixture overnight at room temperature.
o Work-up and Extraction:
o Quench the reaction by adding a saturated agueous solution of sodium thiosulfate (4 mL).
o Extract the product with ethyl acetate (3 x 20 mL).

o Combine the organic layers.
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» Drying and Concentration:
o Dry the combined organic layers over anhydrous magnesium sulfate.
o Filter the solution to remove the drying agent.
o Concentrate the filtrate under reduced pressure.

 Purification:

o Purify the crude product by silica gel column chromatography to obtain 3-lodo-4-
methoxypyridine.

Visualization of Experimental Workflow

The synthesis protocol can be visualized as a workflow, outlining the key stages from starting

materials to the final purified product.
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Synthesis Workflow for 3-lodo-4-methoxypyridine
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Caption: Synthesis Workflow for 3-lodo-4-methoxypyridine.
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Applications in Research and Drug Development

Halogenated pyridines, including 3-lodo-4-methoxypyridine, are valuable building blocks in
medicinal chemistry and organic synthesis.[10] The iodo-substituent serves as a versatile
handle for introducing further chemical diversity through various cross-coupling reactions. The
pyridine scaffold itself is a common motif in many biologically active compounds.

While specific applications for 3-lodo-4-methoxypyridine are not extensively documented in
publicly available literature, structurally related compounds have shown significant biological
activity. For instance, 3-iodo-4-phenoxypyridinones have been identified as highly potent non-
nucleoside inhibitors of HIV-1 reverse transcriptase, highlighting the potential of this chemical
class in the development of novel therapeutic agents.[11] The process of drug discovery and
development often involves the synthesis and screening of libraries of such substituted
heterocyclic compounds to identify lead candidates for further optimization.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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